Cas no 2361-80-0 (Benzenemethanamine,3-chloro-N,N-bis(2-chloroethyl)-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,3-chloro-N,N-bis(2-chloroethyl)-, hydrochloride (1:1)
• CAS No: 2361-80-0
• MF: C₁₁H₁₅Cl₄N
• MW: 303.055499315262
• CID: 278784
• PubChem ID: 24190116
• Update Time: 2025-04-19

Benzenemethanamine,3-chloro-N,N-bis(2-chloroethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-chloro-N,N-bis(2-chloroethyl)-, hydrochloride (1:1)
• 2-chloro-N-(2-chloroethyl)-N-[(3-chlorophenyl)methyl]ethanamine,hydrochloride
• 2-Chloro-N-(2-chloroethyl)-N-[(3-chlorophenyl)methyl]ethan-1-amine--hydrogen chloride (1/1)
• NSC-101140
• 2361-80-0
• NSC101140
• DTXSID40637733

• Inchi： 1S/C11H14Cl3N.ClH/c12-4-6-15(7-5-13)9-10-2-1-3-11(14)8-10;/h1-3,8H,4-7,9H2;1H
• InChI Key： NCGJIKHSLQBHFC-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CC1C=CC=C(C=1)Cl.Cl

Computed Properties

• Exact Mass: 302.993
• Monoisotopic Mass: 300.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 1.247g/cm3
• Boiling Point: 272.5ºC at 760mmHg
• Flash Point: 118.6ºC
• Refractive Index: 1.549
• LogP: 4.42160